Cas no 2925-95-3 (Propanenitrile, 3-fluoro-2-hydroxy-2-methyl-)
2925-95-3 structure
Product Name:Propanenitrile, 3-fluoro-2-hydroxy-2-methyl-
CAS No:2925-95-3
MF:C4H6FNO
MW:103.094944477081
CID:3931403
PubChem ID:76330605
Update Time:2025-04-22
Propanenitrile, 3-fluoro-2-hydroxy-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Propanenitrile, 3-fluoro-2-hydroxy-2-methyl-
- CHEMBL2271410
- SCHEMBL16370025
- 2925-95-3
- DB-090256
-
- Inchi： InChI=1S/C4H6FNO/c1-4(7,2-5)3-6/h7H,2H2,1H3
- InChI Key： USTQBHSSNOJGMC-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 103.043341977Da
- Monoisotopic Mass: 103.043341977Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 44Ų
Propanenitrile, 3-fluoro-2-hydroxy-2-methyl- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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